molecular formula C22H26N4O4S B1229610 N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide

N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide

Cat. No. B1229610
M. Wt: 442.5 g/mol
InChI Key: QVTJDAICPQMUMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide is a sulfonamide.

Scientific Research Applications

Chloroacetamides in Herbicides

Chloroacetamides, including compounds similar to the specified chemical, are used as herbicides. Studies have shown their effectiveness in controlling annual grasses and broad-leaved weeds in various crops. Their mechanism involves inhibiting fatty acid synthesis in plants like Scenedesmus Acutus (Weisshaar & Böger, 1989).

Molecular Conformation and Biological Activities

Research on derivatives of 4-antipyrine, a compound structurally related to the specified chemical, indicates diverse biological activities such as analgesic, antibacterial, and anti-inflammatory effects. These derivatives exhibit different molecular conformations and hydrogen bonding, contributing to their biological properties (Narayana et al., 2016).

Heterolysis and Chemical Reactions

Studies involving pyrazol α-chloroacetanilide derivatives, similar to the specified chemical, have explored their chemical reactions under different conditions. These reactions are significant for understanding the structural transformation and formation of new compounds under varying catalytic conditions (Rouchaud et al., 2010).

Capsaicinoids and Structural Analysis

The structural analysis of capsaicinoids, which are related to the specified compound, reveals insights into their conformation and potential pharmacological properties. These studies contribute to understanding the molecular basis of their effects and potential uses (Park et al., 1995).

Coordination Complexes in Biochemistry

Research on pyrazole-acetamide derivatives, structurally similar to the specified chemical, has led to the development of novel coordination complexes with metals like Cobalt (Co) and Copper (Cu). These complexes have been studied for their potential antioxidant activities and molecular structures (Chkirate et al., 2019).

properties

Product Name

N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide

Molecular Formula

C22H26N4O4S

Molecular Weight

442.5 g/mol

IUPAC Name

N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide

InChI

InChI=1S/C22H26N4O4S/c1-14-6-7-18(12-15(14)2)23-21(27)13-26(19-8-10-20(30-5)11-9-19)31(28,29)22-16(3)24-25-17(22)4/h6-12H,13H2,1-5H3,(H,23,27)(H,24,25)

InChI Key

QVTJDAICPQMUMU-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C3=C(NN=C3C)C)C

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C3=C(NN=C3C)C)C

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide
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N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide
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N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide
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N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide
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N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide
Reactant of Route 6
N-(3,4-dimethylphenyl)-2-[N-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-methoxyanilino]acetamide

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